N-(4-(methylthio)benzyl)-3-(1H-pyrrol-1-yl)-4-(p-tolyl)thiophene-2-carboxamide

• IUPAC Name: 4-(4-methylphenyl)-N-[(4-methylsulfanylphenyl)methyl]-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C24H22N2OS2/c1-17-5-9-19(10-6-17)21-16-29-23(22(21)26-13-3-4-14-26)24(27)25-15-18-7-11-20(28-2)12-8-18/h3-14,16H,15H2,1-2H3,(H,25,27)
• InChI Key: DVVPYZXZTOBDNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NCC4=CC=C(C=C4)SC
• Molecular Formula: C24H22N2OS2
• Molecular Weight: 418.6 g/mol

Description

N-(4-(methylthio)benzyl)-3-(1H-pyrrol-1-yl)-4-(p-tolyl)thiophene-2-carboxamide, also known as MPTT, is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. MPTT is a thiophene-based compound that has shown promise as an effective tool for studying various biochemical and physiological processes.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Thiophene derivatives, similar to N-(4-(methylthio)benzyl)-3-(1H-pyrrol-1-yl)-4-(p-tolyl)thiophene-2-carboxamide, are often involved in dearomatising cyclisation reactions. For instance, thiophene-3-carboxamides bearing allyl or benzyl substituents at nitrogen undergo dearomatising cyclisation upon treatment with LDA, leading to various rearrangements and the formation of pyrrolinones, azepinones, or partially saturated azepinothiophenes (Clayden et al., 2004). These reactions are pivotal in synthesizing complex heterocyclic compounds which find applications in pharmaceuticals and agrochemicals.

Materials Science

Compounds containing thiophene and pyrrole units are also explored for their electrochromic and conducting properties. For instance, novel copolymers containing carbazole units alongside thiophene and pyrrole were synthesized and demonstrated significant electrochromic properties. These materials are investigated for applications in smart windows, displays, and other electrochromic devices (Aydın & Kaya, 2013).

Medicinal Chemistry

In the realm of medicinal chemistry, thiophene derivatives exhibit a wide range of biological activities. For example, N-Benzyl-1-heteroaryl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamides, which share a partial structural similarity with the compound , have been designed as inhibitors targeting specific enzymes like co-activator associated arginine methyltransferase 1 (CARM1). The potency of these inhibitors was significantly influenced by the thiophene analogues, indicating the critical role of thiophene units in modulating biological activity (Allan et al., 2009).